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Compound of Interest

Compound Name: Mordant Orange 6

cat. No.: B12373227

Technical Guide: Mordant Orange 6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Mordant Orange 6 (C.l. 26520), a
double azo dye. The document details its chemical and physical properties, provides a
comprehensive synthesis protocol, and outlines its application as a pH indicator.

Core Properties of Mordant Orange 6

Mordant Orange 6 is a synthetic dye primarily utilized in the textile industry for coloring wool,
silk, nylon, leather, and fur.[1][2] Its chemical structure and properties also lend it to
applications in analytical chemistry.

Physicochemical and Identification Data

The quantitative properties of Mordant Orange 6 are summarized in the table below for easy
reference.
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Property Value Citations
Disodium 5-((4-(4-
sulfonatophenyl)diazenyl)phen

IUPAC Name _ pheny) Yo
yl)diazenyl)-2-
hydroxybenzoate
C.l. Mordant Orange 6, Acid

Synonyms Chrome Orange G, Chrome [1][2]
Orange GR

C.l. Number 26520 [1]

CAS Registry Number 3564-27-0

Molecular Formula C19H12N4aNaz206S

Molecular Weight 470.37 g/mol

Appearance Red-orange powder

Melting Point >300 °C

Maximum Wavelength (Amax) 381 nm

pKa 11.49, 11.71 (at 25°C)
Soluble in water (80 g/L at
Solubility 80°C); slightly soluble in

ethanol and acetone.

Experimental Protocols
Synthesis of Mordant Orange 6

The manufacturing process for Mordant Orange 6 involves a two-step diazo coupling reaction.

The protocol below is based on the established chemical synthesis pathway.

Step 1: Diazotization of 4-((4-Aminophenyl)diazenyl)benzenesulfonic acid

o Preparation of Diazo Component: Dissolve a molar equivalent of 4-((4-

Aminophenyl)diazenyl)benzenesulfonic acid in a dilute solution of sodium carbonate.
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e Cooling: Chill the solution to 0-5°C in an ice bath with constant stirring.

o Diazotization: Slowly add a stoichiometric amount of a pre-chilled sodium nitrite (NaNO3z)
solution. Following this, add concentrated hydrochloric acid (HCI) dropwise while maintaining
the temperature below 5°C until the solution is acidic to litmus paper.

e Reaction: Continue stirring the mixture in the ice bath for 30 minutes to ensure the complete
formation of the diazonium salt.

Step 2: Azo Coupling

e Preparation of Coupling Component: In a separate vessel, dissolve a molar equivalent of 2-
Hydroxybenzoic acid (salicylic acid) in a dilute sodium hydroxide (NaOH) solution.

e Cooling: Cool this solution to 0-5°C in an ice bath.

e Coupling Reaction: Slowly add the previously prepared cold diazonium salt solution to the
cold salicylic acid solution with vigorous stirring. The pH of the mixture should be maintained
in the alkaline range.

» Precipitation: The dye will precipitate as the coupling reaction proceeds. Continue stirring for
1-2 hours in the ice bath.

« |solation and Purification: Isolate the precipitated Mordant Orange 6 dye by filtration. Wash
the solid product with a cold brine solution to remove impurities.

e Drying: Dry the final product in an oven at a controlled temperature (e.g., 60-80°C) to yield a
red-orange powder.
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Caption: Workflow for the synthesis of Mordant Orange 6.
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Application as a pH Indicator

Mordant Orange 6 can be used as a pH indicator, exhibiting a distinct color change in alkaline
conditions.

Protocol for Indicator Solution Preparation:

e Preparation: Prepare a 0.1% (w/v) solution of Mordant Orange 6 by dissolving 0.1 g of the
dye powder in 100 mL of deionized water.

o Storage: Store the solution in a clearly labeled, sealed container at room temperature,
protected from light.

Usage:
e Add 2-3 drops of the indicator solution to the analyte solution.

o Observe the color change as the pH is adjusted. The solution will transition from yellow to
red as the pH increases from 10.5 to 12.0.

Increase pHDecrease pH

Transition Range
(pH 10.5-12.0)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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